Cas no 3858-19-3 (1H-Phosphole,1-butoxy-2,5-dihydro-3-methyl-, 1-oxide)

• Product Name: 1H-Phosphole,1-butoxy-2,5-dihydro-3-methyl-, 1-oxide
• CAS No: 3858-19-3
• MF: C₉H₁₇O₂P
• MW: 188.203843832016
• CID: 320633
• PubChem ID: 199243
• Update Time: 2025-04-19

1H-Phosphole,1-butoxy-2,5-dihydro-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Phosphole,1-butoxy-2,5-dihydro-3-methyl-, 1-oxide
• 1-butoxy-3-methyl-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1-Butoxy-3-methyl-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• DTXSID60959444
• BRN 0878871
• 1-Butoxy-3-methyl-3-phospholene 1-oxide
• 3-Phospholene, 1-butoxy-3-methyl-, 1-oxide
• 3858-19-3

• Inchi： 1S/C9H17O2P/c1-3-4-6-11-12(10)7-5-9(2)8-12/h5H,3-4,6-8H2,1-2H3
• InChI Key： DALGQXVMOLPXBN-UHFFFAOYSA-N
• SMILES： P1(CC=C(C)C1)(=O)OCCCC

Computed Properties

• Exact Mass: 188.09671
• Monoisotopic Mass: 188.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 251.5°Cat760mmHg
• Flash Point: 120°C
• Refractive Index: 1.453
• PSA: 26.3
• LogP: 3.04110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organophosphinic acids and derivatives Phosphinic acid esters